Cas no 1326926-16-2 (2-(3-chlorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one)

• Product Name: 2-(3-chlorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one
• CAS No: 1326926-16-2
• MF: C₂₄H₁₆ClN₃O₃
• MW: 429.855144500732
• CID: 5398837
• Update Time: 2025-07-19

2-(3-chlorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1(2H)-isoquinolinone
• 2-(3-chlorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C24H16ClN3O3/c1-30-21-12-5-4-11-19(21)22-26-23(31-27-22)20-14-28(16-8-6-7-15(25)13-16)24(29)18-10-3-2-9-17(18)20/h2-14H,1H3
• InChI Key： HARJUAAHIGJEHJ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=CC=C3OC)N=2)=CN1C1=CC=CC(Cl)=C1

Experimental Properties

• Density: 1.369±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 647.3±65.0 °C(Predicted)
• pka: -1.90±0.50(Predicted)

Additional information on 2-(3-chlorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

Introduction to 2-(3-Chlorophenyl)-4-[3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one (CAS No. 1326926-16-2)

2-(3-Chlorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one (CAS No. 1326926-16-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorophenyl group, a methoxyphenyl group, and an oxadiazole ring system. These structural elements contribute to its potential biological activities and pharmacological properties.

The synthesis of 2-(3-chlorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one typically involves multi-step reactions, including the formation of the isoquinoline core and the subsequent functionalization with the oxadiazole moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its biological activities, 2-(3-chlorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in several inflammatory diseases.

Beyond its anti-inflammatory properties, 2-(3-chlorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one has also been investigated for its potential as an anticancer agent. Research has shown that it can induce apoptosis in cancer cells through the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways. This makes it a promising candidate for further development in cancer therapy.

The pharmacokinetic properties of 2-(3-chlorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one have also been studied to evaluate its suitability for clinical applications. Preliminary data suggest that it has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. However, further studies are needed to optimize its pharmacokinetic profile and to assess its safety and efficacy in humans.

In addition to its therapeutic potential, 2-(3-chlorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one has also been explored for its use in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable tool for studying disease mechanisms and identifying new therapeutic targets. For instance, it has been used to investigate the role of oxidative stress in neurodegenerative diseases and to explore the potential of targeting specific enzymes involved in cancer progression.

The structural diversity and functional versatility of oxadiazoles, a key component of this compound, have led to their widespread use in drug discovery. The presence of an oxadiazole ring can enhance the potency and selectivity of a molecule by providing additional hydrogen bonding sites and improving lipophilicity. This makes compounds like 2-(3-chlorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one particularly attractive for drug design.

In conclusion, 2-(3-chlorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one (CAS No. 1326926-16-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and to explore its full potential in various medical fields. As more data become available from preclinical and clinical studies, this compound may emerge as a valuable addition to the arsenal of drugs used to treat inflammatory diseases and cancer.